4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%

• IUPAC Name: 2-[2-(trifluoromethyl)phenyl]-1H-pyridin-4-one
• InChI: InChI=1S/C12H8F3NO/c13-12(14,15)10-4-2-1-3-9(10)11-7-8(17)5-6-16-11/h1-7H,(H,16,17)
• InChI Key: CWBLGUOAROITCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=O)C=CN2)C(F)(F)F
• Molecular Formula: C12H8F3NO
• DSSTOX Substance ID: DTXSID30692674
• Molecular Weight: 239.19 g/mol
• CAS RN: 1261985-95-8

Description

4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% (4-OH-PFP) is a synthetic compound that is widely used in scientific research. It is a member of the pyridine family and is known for its strong electron-withdrawing properties. 4-OH-PFP is a versatile compound that can be used in a variety of applications, including synthesis, drug discovery, and biochemistry. In

Scientific Research Applications

4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is widely used in scientific research due to its strong electron-withdrawing properties. It is used in drug discovery to investigate the structure-activity relationships of small molecules, as well as in biochemistry to study the effects of enzyme inhibitors. It is also used in organic synthesis to synthesize various compounds, such as amides, esters, and lactones.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is related to its strong electron-withdrawing properties. It can interact with enzymes and other proteins, altering their structure and activity. It can also interact with small molecules, such as hormones and neurotransmitters, altering their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% are not well understood, but it is known to interact with enzymes and other proteins, altering their structure and activity. It has also been reported to have anti-inflammatory and anti-oxidant effects in mammalian cells.

Advantages and Limitations for Lab Experiments

The main advantage of 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is its strong electron-withdrawing properties, which make it a useful tool for synthesis, drug discovery, and biochemistry. However, it is important to note that 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is not approved for human consumption and should only be used in laboratory experiments.

Future Directions

For 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% include further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research is needed to develop more efficient and cost-effective synthesis methods for 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%. Finally, research into the potential toxic effects of 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is also needed in order to ensure its safe use in laboratory experiments.

Synthesis Methods

The synthesis of 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is a multi-step process that begins with the reaction of 2-trifluoromethylphenol and 4-chloropyridine. This reaction produces 4-chloro-2-(2-trifluoromethylphenyl)pyridine, which is then hydrolyzed with aqueous sodium hydroxide to yield 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%. This reaction is known as the Mitsunobu reaction and is a popular method for the synthesis of 4-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%.